2-Sulfanylbutanedioate
Overview
Description
2-mercaptosuccinate is a thiomalate(2-) and a C4-dicarboxylate. It derives from a succinate(2-). It is a tautomer of a 3-carboxy-2-sulfidopropanoate.
Scientific Research Applications
Olfactory Impact in Wines
The presence of sulfanyl alcohols, including compounds related to 2-sulfanylbutanedioate, in botrytized sweet wines contributes to their distinct aroma profiles. Volatile thiols such as 3-sulfanylpentan-1-ol, 3-sulfanylheptan-1-ol, and 2-methyl-3-sulfanylbutan-1-ol have been identified, with each imparting unique citrus or raw onion aromas. These compounds are found in higher concentrations in wines where Botrytis cinerea, a fungus, has developed on the grapes, thereby significantly influencing the overall aroma of the wines (Sarrazin et al., 2007).
Biological Activity and Pharmaceutical Potential
Sulfur- and nitrogen-containing thiourea and acetophenone derivatives, including compounds structurally related to 2-sulfanylbutanedioate, demonstrate significant biological activity. They have been shown to have an antioxidant effect, influence the functioning of biological membranes, and stabilize membranes in erythrocytes. These compounds also exhibit potential in creating new drugs due to their physiological properties (Farzaliyev et al., 2020).
H₂S-Mediated Chemical Reactions
2-Sulfanylbutanedioate-related compounds are involved in H₂S-mediated chemical reactions, which are crucial for understanding the biogenesis and action of hydrogen sulfide in biological systems. These reactions play a significant role in H2S detection and are essential for comprehending the molecular mechanisms dictating how H2S affects cellular signaling and other physiological events (Henthorn & Pluth, 2015).
Hydrogen Sulfide Storage and Signaling
Compounds structurally related to 2-sulfanylbutanedioate are instrumental in hydrogen sulfide storage and signaling. The chemical reactivity of hydrodisulfides/persulfides, which are essential for H2S storage and signaling, has been studied to understand the release mechanisms of H2S and the implications for transsulfuration in the sulfane sulfur pool (Bailey et al., 2014).
properties
Molecular Formula |
C4H4O4S-2 |
|---|---|
Molecular Weight |
148.14 g/mol |
IUPAC Name |
2-sulfanylbutanedioate |
InChI |
InChI=1S/C4H6O4S/c5-3(6)1-2(9)4(7)8/h2,9H,1H2,(H,5,6)(H,7,8)/p-2 |
InChI Key |
NJRXVEJTAYWCQJ-UHFFFAOYSA-L |
SMILES |
C(C(C(=O)[O-])S)C(=O)[O-] |
Canonical SMILES |
C(C(C(=O)[O-])S)C(=O)[O-] |
synonyms |
2-mercaptosuccinate 2-thiomalic acid mercaptosuccinic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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